Cas no 1131-48-2 (1-oxido-3-phenylpyridin-1-ium)

1-oxido-3-phenylpyridin-1-ium structure
1-oxido-3-phenylpyridin-1-ium structure
Product Name:1-oxido-3-phenylpyridin-1-ium
CAS No:1131-48-2
MF:C11H9NO
MW:171.195262670517
CID:1203901
PubChem ID:2763149
Update Time:2025-04-20

1-oxido-3-phenylpyridin-1-ium Chemical and Physical Properties

Names and Identifiers

    • 1-oxido-3-phenylpyridin-1-ium
    • 3-phenyl-pyridine-1-oxide
    • 3-Phenylpyridine 1-oxide
    • 3-phenylpyridine N-oxide
    • CHEMBL569186
    • AC1MC7VU
    • 3-phenylpyridine-N-oxide
    • 3-Phenyl-pyridin-1-oxid
    • SureCN1585710
    • Pyridine, 3-phenyl-, 1-oxide
    • 3-phenyl-pyridine-N-oxide
    • CTK0D0361
    • AKOS006274260
    • SCHEMBL1585710
    • DTXSID90376766
    • 1131-48-2
    • QAMPVXRELOCVRT-UHFFFAOYSA-N
    • pyridine, 1-oxide, 3-phenyl-
    • 3-phenyl-pyridine 1-oxide
    • Inchi: 1S/C11H9NO/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
    • InChI Key: QAMPVXRELOCVRT-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC=C(C=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 171.068413911g/mol
  • Monoisotopic Mass: 171.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 25.5Ų
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